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Compound of Interest

Compound Name: 5-Phenylcinnoline

Cat. No.: B11897573

Get Quote

This guide provides a comprehensive technical overview of 5-Phenylcinnoline, a heterocyclic

aromatic compound of interest in medicinal chemistry and drug development. While specific

public data on 5-Phenylcinnoline is limited, this document synthesizes information on the

parent cinnoline scaffold with established principles of organic chemistry to offer valuable

insights for researchers and scientists.

Core Molecular Attributes
5-Phenylcinnoline is a derivative of cinnoline, a bicyclic aromatic heterocycle. The defining

feature of 5-Phenylcinnoline is the substitution of a phenyl group at the 5th position of the

cinnoline ring structure.

Chemical Structure and Nomenclature
The foundational structure is cinnoline, a diazanaphthalene with nitrogen atoms at positions 1

and 2.[1][2] The addition of a phenyl ring at the C5 position yields 5-Phenylcinnoline.

Caption: Chemical structure of 5-Phenylcinnoline.
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The molecular formula and weight are fundamental parameters for any drug development

candidate. Based on the structure of cinnoline (C₈H₆N₂)[1][2][3], the addition of a phenyl group

(C₆H₅) in place of a hydrogen atom results in the following:

Property Value Source

Molecular Formula C₁₄H₁₀N₂
Deduced from Cinnoline

Structure[1]

Molecular Weight 206.25 g/mol Calculated

Synthesis and Manufacturing Considerations
While a specific, optimized synthesis for 5-Phenylcinnoline is not readily available in public

literature, established methods for creating substituted cinnolines can be adapted. The Richter

cinnoline synthesis is a classic method for forming the cinnoline ring system.[4] Modern

approaches often involve transition-metal-catalyzed cross-coupling reactions to introduce the

phenyl group.

Proposed Retrosynthetic Pathway
A plausible synthetic strategy would involve the synthesis of a substituted cinnoline precursor,

followed by the introduction of the phenyl group.
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Caption: A proposed retrosynthetic pathway for 5-Phenylcinnoline.

General Experimental Protocol for Suzuki Coupling
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This protocol is a generalized procedure for the palladium-catalyzed cross-coupling of a

halocinnoline with phenylboronic acid. Optimization of catalysts, ligands, bases, and solvents is

crucial for achieving high yields and purity.

Reaction Setup: In a clean, dry reaction vessel, combine 5-halocinnoline (1.0 eq),

phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a suitable

base (e.g., K₂CO₃, 2.0 eq).

Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent

(e.g., toluene, dioxane) and an aqueous solution.

Reaction Execution: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or

argon) at a temperature ranging from 80-120 °C. Monitor the reaction progress using an

appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture and perform an

aqueous work-up. Extract the product with a suitable organic solvent. The combined organic

layers are then dried, filtered, and concentrated. The crude product is purified using column

chromatography to yield the desired 5-Phenylcinnoline.

Potential Pharmacological Significance
The cinnoline scaffold is recognized for its diverse pharmacological activities.[5][6][7][8] The

introduction of a phenyl group can significantly modulate the biological properties of the parent

molecule, potentially enhancing its efficacy and target specificity.

Rationale for Phenyl Substitution
The phenyl group can influence a molecule's pharmacokinetic and pharmacodynamic

properties in several ways:

Increased Lipophilicity: This can enhance membrane permeability and oral bioavailability.

Pi-Stacking Interactions: The aromatic phenyl ring can engage in π-π stacking interactions

with biological targets, such as enzymes or receptors, potentially increasing binding affinity.
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Metabolic Stability: The phenyl group can influence the metabolic profile of the compound.

Therapeutic Areas of Interest
Cinnoline derivatives have been investigated for a range of therapeutic applications, including:

Oncology: Certain cinnoline compounds have demonstrated anti-cancer properties.[6]

Infectious Diseases: Antibacterial and antifungal activities have been reported for some

cinnoline derivatives.[6][9]

Inflammation: Anti-inflammatory properties have also been observed.[7]

Analytical Characterization
Comprehensive analytical characterization is essential to confirm the identity, purity, and

stability of 5-Phenylcinnoline.
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Technique Expected Observations

¹H NMR

Aromatic protons of both the cinnoline and

phenyl rings would be observed in the downfield

region (typically 7-9 ppm). The integration of

these signals would correspond to the number

of protons on each ring.

¹³C NMR

Resonances corresponding to the 14 carbon

atoms of the molecule would be present. The

chemical shifts would be indicative of the

aromatic nature of the carbon atoms.

Mass Spectrometry

The molecular ion peak corresponding to the

calculated molecular weight of 206.25 g/mol

would be a key identifier.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C-H

stretching of the aromatic rings and C=C and

C=N stretching within the heterocyclic system

would be expected.

High-Performance Liquid Chromatography

(HPLC)

A single, sharp peak under optimized conditions

would indicate the purity of the compound.

Conclusion
5-Phenylcinnoline represents a promising, yet underexplored, scaffold for drug discovery.

Based on the known biological activities of cinnoline derivatives, this compound warrants

further investigation. The synthetic pathways and analytical methods outlined in this guide

provide a solid foundation for researchers to synthesize, purify, and characterize 5-
Phenylcinnoline, paving the way for future studies into its pharmacological potential.

References
National Center for Biotechnology Information (2024). PubChem Compound Summary for

CID 9208, Cinnoline. Retrieved from [Link].[1]

Stenutz, R. (n.d.). Cinnoline. In Tables for Chemistry. Retrieved from [Link].[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b11897573/docs?utm_src=pdf-body#5-phenylcinnoline-a-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b11897573/docs?utm_src=pdf-body#5-phenylcinnoline-a-technical-guide-for-drug-development-professionals
https://www.benchchem.com/product/b11897573/docs?utm_src=pdf-body#5-phenylcinnoline-a-technical-guide-for-drug-development-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnoline
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnoline
https://www.stenutz.eu/chem/solv211.php?name=cinnoline
http://www.stenutz.eu/chem/solv6%20(2).php?name=cinnoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11897573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). Chemical structures of tetracyclic cinnoline compounds 99, 100 and

cinnoline derivatives described by Hennequin 101. Retrieved from [Link].[2]

MDPI. (2020). Cinnoline Scaffold—A Molecular Heart of Medicinal Chemistry?. In Molecules.

Retrieved from [Link].[5]

Journal of Pharmaceutical Negative Results. (2022). A Comprehensive Review On Cinnoline

Derivatives. Retrieved from [Link].[6]

Wikipedia. (n.d.). Cinnoline. Retrieved from [Link].[4]

International Journal of Advance Research, Ideas and Innovations in Technology. (n.d.). A

concise review on cinnoline and its biological activities. Retrieved from [Link].[7]

International Journal of Pharmaceutical Sciences Review and Research. (2022). An Insight

into the Synthetic Strategies and Pharmacological Effects of Cinnoline Derivatives. Retrieved

from [Link].[9]

PubMed. (2007). Cinnoline derivatives with biological activity. In Archiv der Pharmazie.

Retrieved from [Link].[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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